N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide

• IUPAC Name: N-[3-(cyclopropylcarbamoyl)-4-ethyl-5-methylthiophen-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2S/c1-3-13-10(2)23-17(14(13)16(22)19-12-4-5-12)20-15(21)11-6-8-18-9-7-11/h6-9,12H,3-5H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: QXSBARNYTRWCRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)NC2CC2)NC(=O)C3=CC=NC=C3)C
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to isonicotinamide has been explored through various methods. For example, N-ferrocenyl isonicotinamide was synthesized by acetylation of aminoferrocence with isonicotinoyl chloride, demonstrating the versatility of isonicotinamide derivatives in synthesis (Patterson et al., 2015)(Patterson et al., 2015). This process highlights the potential pathways for synthesizing N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide by adapting similar synthetic strategies.

Molecular Structure Analysis

The molecular structure of isonicotinamide derivatives plays a crucial role in their chemical behavior. For instance, studies on co-crystals involving isonicotinamide have revealed intricate molecular arrangements and hydrogen bonding patterns, indicating the structural complexity and potential for diverse molecular interactions (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).

Chemical Reactions and Properties

Isonicotinamide and its derivatives engage in various chemical reactions, underlining their reactive nature and versatility. For example, the synthesis of carbon-11-labeled isonicotinamides for potential PET agents in Alzheimer's disease research illustrates the compound's utility in biomedical applications (Gao, Wang, & Zheng, 2017)(Gao, Wang, & Zheng, 2017).

Physical Properties Analysis

The physical properties of isonicotinamide derivatives, such as melting points, solubility, and crystalline structure, are essential for understanding their behavior in various environments. Research on co-crystal structures with isonicotinamide reveals significant insights into these aspects, emphasizing the compound's adaptability and the potential for discovering new physical properties relevant to N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).

Chemical Properties Analysis

The chemical properties of isonicotinamide derivatives, including reactivity, stability, and interaction with other compounds, are crucial for their application in various fields. The ability of isonicotinamide derivatives to form co-crystals and engage in hydrogen bonding indicates a high degree of chemical versatility, which could be mirrored in the properties of N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).